Cas no 1804253-10-8 (3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one
• CAS No: 1804253-10-8
• MF: C₁₀H₁₀BrFOS
• MW: 277.153204441071
• CID: 4979115
• Update Time: 2025-10-05

3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H10BrFOS/c1-14-9-4-2-3-7(10(9)12)8(13)5-6-11/h2-4H,5-6H2,1H3
• InChI Key： PVHJRDQBZOISRL-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1F)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one

3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one (CAS No. 1804253-10-8): A Comprehensive Overview

3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one (CAS No. 1804253-10-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, characterized by its bromine and fluorine substituents, as well as a methylthio group, offers a versatile platform for synthetic chemists and researchers. In this article, we delve into the properties, synthesis, applications, and market trends of this intriguing molecule, while also addressing common queries and trending topics in the field.

The molecular formula of 3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one is C₁₀H₁₀BrFOS, with a molecular weight of approximately 277.15 g/mol. Its structure features a propan-1-one backbone, which is substituted with a bromo group at the 3-position and a 2-fluoro-3-(methylthio)phenyl moiety at the 1-position. This combination of functional groups imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis.

One of the most frequently asked questions about 3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one revolves around its synthesis. The compound can be prepared through a multi-step process, often starting from commercially available 2-fluoro-3-(methylthio)benzaldehyde. Key steps include the formation of the propan-1-one skeleton via a Friedel-Crafts acylation, followed by bromination at the 3-position. Researchers are particularly interested in optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing demand for green chemistry practices.

The applications of 3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one are diverse, spanning pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound serves as a key intermediate in the synthesis of biologically active molecules. Its fluorine and bromine substituents are known to enhance the bioavailability and binding affinity of drug candidates, making it a popular choice for medicinal chemists. Recent studies have explored its potential in developing kinase inhibitors and antimicrobial agents, topics that are currently trending in scientific literature.

In agrochemical research, 3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one has been investigated as a building block for novel pesticides and herbicides. The methylthio group, in particular, has shown promise in modulating the activity of these compounds against various pests. With the increasing global focus on sustainable agriculture and crop protection, this compound is poised to play a significant role in the development of next-generation agrochemicals.

From a materials science perspective, the unique electronic properties of 3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one make it a candidate for use in organic electronics. Researchers are exploring its incorporation into organic semiconductors and photovoltaic materials, areas that are gaining traction due to the push for renewable energy solutions. The compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its utility in this domain.

The market for 3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one is expected to grow steadily, driven by its expanding applications and the increasing demand for high-performance intermediates. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards, as impurities can significantly impact downstream applications. Additionally, the compound's compatibility with flow chemistry and continuous manufacturing processes is being explored to meet the needs of industrial-scale production.

Safety and handling of 3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one are critical considerations for researchers and industrial users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Storage conditions typically involve keeping the compound in a cool, dry place, away from light and moisture, to ensure stability over time.

In conclusion, 3-Bromo-1-(2-fluoro-3-(methylthio)phenyl)propan-1-one (CAS No. 1804253-10-8) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a focal point for ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings. For those seeking further information, consulting specialized databases and literature on organic synthesis and intermediate chemistry is highly recommended.